Cas no 338410-37-0 (3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone)

• Product Name: 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone
• CAS No: 338410-37-0
• MF: C₁₅H₉ClF₃N₃O
• MW: 339.699672460556
• MDL: MFCD00792979
• CID: 5214364
• Update Time: 2025-10-23

3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone Chemical and Physical Properties

Names and Identifiers

• 3-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]METHYLENE)-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• (3E)-3-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methylidene}-1,2,3,4-tetrahydroquinoxalin-2-one
• 3-((3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL)METHYLENE)-3,4-DIHYDRO-2(1H)-QUINOXALINONE
• (3E)-3-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methylidene]-1,4-dihydroquinoxalin-2-one
• 3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]methylene}-3,4-dihydro-2(1H)-quinoxalinone
• (E)-3-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)methylene)-3,4-dihydroquin
• 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone

• MDL： MFCD00792979
• Inchi： 1S/C15H9ClF3N3O/c16-9-5-8(15(17,18)19)7-20-12(9)6-13-14(23)22-11-4-2-1-3-10(11)21-13/h1-7,21H,(H,22,23)/b13-6+
• InChI Key： IPGPYAYGNRZINK-AWNIVKPZSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1/C=C1\C(NC2C=CC=CC=2N\1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 497
• XLogP3: 3.5
• Topological Polar Surface Area: 54

Additional information on 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone

Comprehensive Overview of 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone (CAS No. 338410-37-0)

3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone, with the CAS number 338410-37-0, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoxalinone family, a class known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of a trifluoromethyl group and a chloro substituent in its structure enhances its reactivity and potential applications in drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their unique physicochemical properties, such as improved metabolic stability and membrane permeability. Researchers are particularly interested in 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone as a potential intermediate for developing novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Its structural features align with modern drug design principles, making it a valuable candidate for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

The synthesis of CAS 338410-37-0 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques like nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, such as catalytic methods and solvent-free reactions, to minimize environmental impact.

From an industrial perspective, 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone is also explored for its potential in agrochemical formulations. The trifluoromethyl moiety is a common feature in many commercial pesticides and herbicides, owing to its ability to enhance bioactivity and resistance to degradation. This compound’s unique structure could contribute to next-generation crop protection solutions, addressing global challenges like pest resistance and food security.

In the context of AI-driven drug discovery, CAS 338410-37-0 has been flagged as a promising scaffold for virtual screening and machine learning-based predictive modeling. Its molecular descriptors, such as logP and polar surface area (PSA), are frequently analyzed to predict bioavailability and toxicity profiles. This aligns with the increasing trend of integrating computational chemistry into early-stage research to accelerate lead optimization.

Safety and regulatory compliance are critical considerations for handling 3-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)methylene)-3,4-dihydro-2(1H)-quinoxalinone. While it is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers are advised to consult Safety Data Sheets (SDS) and adhere to local regulations to ensure safe usage.

The future prospects of CAS 338410-37-0 are closely tied to advancements in precision medicine and sustainable agriculture. As the scientific community continues to explore its applications, collaborations between academia and industry will be pivotal in unlocking its full potential. Whether as a pharmaceutical intermediate or an agrochemical lead, this compound exemplifies the intersection of innovation and practicality in modern chemistry.